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Compound of Interest

Compound Name: 9-methylfluorene-9-carboxylic Acid

Cat. No.: B1307454

CAS Number: 3300-17-2

This technical guide provides a comprehensive overview of 9-methylfluorene-9-carboxylic
acid, tailored for researchers, scientists, and professionals in drug development. It covers the
available physicochemical data, a proposed synthetic pathway, and contextual biological
activities of related fluorene derivatives.

Physicochemical Properties

While extensive experimental data for 9-methylfluorene-9-carboxylic acid is not readily
available in public literature, its fundamental properties have been reported. These are
summarized in the table below for easy reference.
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Property Value Source
CAS Number 3300-17-2 [11[2]
Molecular Formula C15H1202 [1][2]
Molecular Weight 224.25 g/mol [1]
Boiling Point 315.2 °C at 760 mmHg [2]
Flash Point 158.6 °C [2]
Density 1.252 g/cm3 [2]
Appearance Solid
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Synthesis and Experimental Protocols

A direct, detailed experimental protocol for the synthesis of 9-methylfluorene-9-carboxylic
acid is not prominently described in the reviewed literature. However, a plausible synthetic
route can be conceptualized based on established organic chemistry principles and published
syntheses of related fluorene compounds.

A logical approach would involve the methylation of the ester of 9-fluorenecarboxylic acid,
followed by hydrolysis to yield the target compound. This multi-step synthesis is proposed as
follows:

o Esterification of 9-Fluorenecarboxylic Acid: The starting material, 9-fluorenecarboxylic acid,
can be converted to its methyl or ethyl ester to protect the carboxylic acid functionality and
prevent unwanted side reactions during the subsequent methylation step.

e Methylation of the Fluorene-9-carboxylate Ester: The ester can then be deprotonated at the
C9 position using a strong base, followed by quenching with a methylating agent (e.qg.,
methyl iodide) to introduce the methyl group at the desired position.
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o Hydrolysis of the Ester: The final step would involve the hydrolysis of the ester group back to
a carboxylic acid, yielding 9-methylfluorene-9-carboxylic acid.

Proposed Experimental Workflow

The following diagram illustrates the proposed synthetic workflow.
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Step 1: Esterification
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Step 3: Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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